molecular formula C20H27N2OP B7431658 N-benzyl-1-(4-dimethylphosphorylphenyl)-N-methylpyrrolidin-3-amine

N-benzyl-1-(4-dimethylphosphorylphenyl)-N-methylpyrrolidin-3-amine

Cat. No. B7431658
M. Wt: 342.4 g/mol
InChI Key: VMWVOTVVDXIFSZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-benzyl-1-(4-dimethylphosphorylphenyl)-N-methylpyrrolidin-3-amine, also known as DMPP, is a chemical compound that is commonly used in scientific research. It is a potent agonist of nicotinic acetylcholine receptors (nAChRs) and has been shown to have a variety of biochemical and physiological effects.

Mechanism of Action

N-benzyl-1-(4-dimethylphosphorylphenyl)-N-methylpyrrolidin-3-amine works by binding to the nAChRs and activating them. This leads to the influx of calcium ions into the cell and the subsequent release of neurotransmitters. The exact mechanism of action of N-benzyl-1-(4-dimethylphosphorylphenyl)-N-methylpyrrolidin-3-amine is complex and not fully understood, but it is thought to involve a conformational change in the receptor that allows for the binding of calcium ions.
Biochemical and Physiological Effects:
N-benzyl-1-(4-dimethylphosphorylphenyl)-N-methylpyrrolidin-3-amine has been shown to have a variety of biochemical and physiological effects. It can stimulate the release of neurotransmitters such as acetylcholine, dopamine, and glutamate. It can also increase the activity of enzymes such as acetylcholinesterase and monoamine oxidase. Physiologically, N-benzyl-1-(4-dimethylphosphorylphenyl)-N-methylpyrrolidin-3-amine can cause muscle contraction, increase heart rate, and stimulate the release of hormones such as adrenaline and cortisol.

Advantages and Limitations for Lab Experiments

N-benzyl-1-(4-dimethylphosphorylphenyl)-N-methylpyrrolidin-3-amine has several advantages for lab experiments. It is a potent and selective agonist of nAChRs, which allows for precise control over the activation of these receptors. It is also relatively stable and can be stored for extended periods of time. However, there are also limitations to the use of N-benzyl-1-(4-dimethylphosphorylphenyl)-N-methylpyrrolidin-3-amine in lab experiments. It can be difficult to work with due to its complex synthesis method and its potency can make it difficult to control the level of receptor activation.

Future Directions

There are several future directions for the use of N-benzyl-1-(4-dimethylphosphorylphenyl)-N-methylpyrrolidin-3-amine in scientific research. One area of interest is the study of the role of nAChRs in neurological disorders such as Alzheimer's disease and Parkinson's disease. N-benzyl-1-(4-dimethylphosphorylphenyl)-N-methylpyrrolidin-3-amine can be used to activate these receptors and study their effects on neuronal function. Another area of interest is the development of new drugs that target nAChRs. N-benzyl-1-(4-dimethylphosphorylphenyl)-N-methylpyrrolidin-3-amine can be used as a starting point for the development of new compounds that have improved selectivity and potency. Overall, N-benzyl-1-(4-dimethylphosphorylphenyl)-N-methylpyrrolidin-3-amine is a valuable tool for scientific research and has the potential to lead to new discoveries in the field of neuroscience.

Synthesis Methods

N-benzyl-1-(4-dimethylphosphorylphenyl)-N-methylpyrrolidin-3-amine can be synthesized through a multi-step process involving the reaction of benzylamine, 4-dimethylphosphorylbenzaldehyde, and methylpyrrolidine. The resulting compound is then purified through a series of chromatography techniques to obtain the final product. The synthesis of N-benzyl-1-(4-dimethylphosphorylphenyl)-N-methylpyrrolidin-3-amine is a complex process that requires a high level of expertise and precision.

Scientific Research Applications

N-benzyl-1-(4-dimethylphosphorylphenyl)-N-methylpyrrolidin-3-amine is commonly used in scientific research to study the function of nAChRs. These receptors are found throughout the nervous system and are involved in a variety of physiological processes, including learning, memory, and muscle contraction. N-benzyl-1-(4-dimethylphosphorylphenyl)-N-methylpyrrolidin-3-amine is a potent agonist of nAChRs and can be used to activate these receptors in a controlled manner.

properties

IUPAC Name

N-benzyl-1-(4-dimethylphosphorylphenyl)-N-methylpyrrolidin-3-amine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H27N2OP/c1-21(15-17-7-5-4-6-8-17)19-13-14-22(16-19)18-9-11-20(12-10-18)24(2,3)23/h4-12,19H,13-16H2,1-3H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VMWVOTVVDXIFSZ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN(CC1=CC=CC=C1)C2CCN(C2)C3=CC=C(C=C3)P(=O)(C)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H27N2OP
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

342.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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